Cas no 77780-50-8 (tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 77780-50-8
• MF: C₇H₁₁N₃O₂S₂
• MW: 233.311138391495
• MDL: MFCD24473494
• CID: 5606216
• PubChem ID: 20558141
• Update Time: 2025-09-22

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL970072
• 77780-50-8
• EN300-8756684
• tert-butyl n-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• Carbamic acid, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• MDL： MFCD24473494
• Inchi： 1S/C7H11N3O2S2/c1-7(2,3)12-5(11)8-4-9-10-6(13)14-4/h1-3H3,(H,10,13)(H,8,9,11)
• InChI Key： MXKUIQRIPPKLEK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NNC(=S)S1

Computed Properties

• Exact Mass: 233.02926895g/mol
• Monoisotopic Mass: 233.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 5.02±0.20(Predicted)